Cas no 114120-87-5 (5-Isoxazolecarboxylicacid, 4,5-dihydro-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylicacid, 4,5-dihydro-, ethyl ester
• CAS No: 114120-87-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 106179
• PubChem ID: 13862698
• Update Time: 2025-04-18

5-Isoxazolecarboxylicacid, 4,5-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 4,5-dihydro-, ethyl ester
• 5-Isoxazolecarboxylicacid,4,5-dihydro-,ethylester(9CI)
• ETHYL 4,5-DIHYDRO-1,2-OXAZOLE-5-CARBOXYLATE
• ethyl 4,5-dihydroisoxazole-5-carboxylate
• 114120-87-5
• SCHEMBL6613689

• Inchi： 1S/C6H9NO3/c1-2-9-6(8)5-3-4-7-10-5/h4-5H,2-3H2,1H3
• InChI Key： LKFKHIQQMSSDSB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)CC=N1

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89